Cas no 827027-30-5 (1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE)

• Product Name: 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE
• CAS No: 827027-30-5
• MF: C₉H₁₃F₆N₃O₅S₂
• MW: 421.337040662766
• CID: 6359832
• PubChem ID: 121234254
• Update Time: 2026-03-11

1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE Chemical and Physical Properties

Names and Identifiers

• 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE
• BDKQCWRUEJVDCK-UHFFFAOYSA-N
• 3-(3-Hydroxypropyl)-1-methyl-1H-imidazol-3-ium bis((trifluoromethyl)sulfonyl)amide
• 1-(3-Hydroxypropyl)-3-methylimidazolium bis(trifluoromethanesulfonyl)imide
• 1-(3-Hydroxypropyl)-3-methylimidazolium bis(trifluoromethanesulfonyl)imide; 99.5%
• bis(trifluoromethylsulfonyl)azanide;3-(3-methylimidazol-3-ium-1-yl)propan-1-ol
• 827027-30-5
• MFCD18251283

• Inchi： 1S/C7H13N2O.C2F6NO4S2/c1-8-4-5-9(7-8)3-2-6-10;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h4-5,7,10H,2-3,6H2,1H3;/q+1;-1
• InChI Key： BDKQCWRUEJVDCK-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)([N-]S(C(F)(F)F)(=O)=O)(=O)=O.OCCCN1C=C[N+](C)=C1

Computed Properties

• Exact Mass: 421.02008184g/mol
• Monoisotopic Mass: 421.02008184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.54 g/cm3

Additional information on 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE

Introduction to 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE (CAS No. 827027-30-5) and Its Applications in Modern Chemical Research

The compound 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE, identified by its CAS number 827027-30-5, represents a significant advancement in the field of chemical biology and pharmaceutical development. This zwitterionic ionic liquid (IL) has garnered considerable attention due to its unique structural properties, which include a hydroxyl-functionalized side chain and a bis(trifluoromethanesulfonyl)imide anion. These features contribute to its exceptional solvency, thermal stability, and compatibility with a wide range of biochemical processes, making it a versatile tool in both academic research and industrial applications.

In recent years, the demand for high-performance solvents that can facilitate green chemistry principles has surged. 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE stands out as a prime example of such a solvent. Its ability to dissolve a broad spectrum of organic and inorganic compounds while minimizing environmental impact has positioned it as a preferred choice for researchers seeking sustainable alternatives to traditional volatile organic solvents (VOS). This property is particularly crucial in pharmaceutical synthesis, where solvent selection can significantly influence reaction efficiency, yield, and product purity.

The structural composition of 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE is meticulously designed to enhance its utility in various chemical processes. The presence of the 3-hydroxypropyl side chain imparts hydrophilicity, enabling the compound to interact effectively with polar molecules and biomolecules such as proteins and nucleic acids. Simultaneously, the bis(trifluoromethanesulfonyl)imide anion provides exceptional stability under extreme conditions, including high temperatures and strong acidic or basic environments. This dual functionality makes the compound exceptionally suitable for applications in catalysis, extraction, and polymerization.

One of the most compelling aspects of this compound is its role in facilitating enantioselective reactions. In pharmaceutical chemistry, the ability to produce enantiomerically pure compounds is often essential for drug efficacy and safety. Studies have demonstrated that 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE can act as an effective chiral auxiliary or catalyst in asymmetric transformations. By stabilizing specific reaction intermediates, it enables chemists to achieve high enantiomeric excesses (ee%) with improved reaction rates and yields. This capability is particularly valuable in the synthesis of chiral drugs, where even minor impurities can render a molecule ineffective or harmful.

The compound's solvency properties also make it an attractive medium for peptide and protein synthesis. Traditional polar solvents like dimethyl sulfoxide (DMSO) or acetonitrile can sometimes denature sensitive biomolecules, leading to reduced yields or altered product structures. In contrast, 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE provides a balanced environment that maintains biomolecular integrity while promoting efficient coupling reactions. Recent research has shown its utility in solid-phase peptide synthesis (SPPS), where it enhances coupling efficiency and reduces side reactions. This application is particularly relevant in the development of biologics and therapeutic proteins.

Another area where this ionic liquid excels is in electrochemical applications. The combination of its hydroxyl group and trifluoromethanesulfonyl imide anion contributes to excellent ionic conductivity, making it suitable for use as an electrolyte in supercapacitors and batteries. Researchers have explored its potential in enhancing charge storage capacity and cycling stability for lithium-ion batteries. The stability provided by the bis(trifluoromethanesulfonyl)imide anion ensures that the electrolyte remains functional over extended periods at elevated temperatures, which is critical for practical energy storage solutions.

The compound's compatibility with metal-organic frameworks (MOFs) has also been investigated extensively. MOFs are porous materials with tunable structures that find applications in gas storage, separation technologies, and catalysis. When used as a solvent or co-solvent in MOF synthesis, 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE can influence pore size distribution and material crystallinity. Studies have shown that it promotes the formation of highly crystalline MOFs with enhanced surface areas and pore accessibility. These materials are particularly promising for carbon capture applications, where their ability to adsorb CO₂ selectively under mild conditions is invaluable.

In the realm of green chemistry, the compound's biodegradability profile is another critical factor. Unlike many traditional solvents that persist in the environment or require energy-intensive recovery processes, 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE decomposes into non-toxic byproducts under certain conditions. This characteristic aligns with global efforts to minimize chemical waste and reduce ecological footprints. Industrial-scale applications of this solvent could significantly contribute to sustainable manufacturing practices by replacing hazardous alternatives without compromising performance.

The pharmaceutical industry has also leveraged this compound's unique properties for drug delivery systems. Its ability to form stable complexes with active pharmaceutical ingredients (APIs) enhances drug solubility and bioavailability. Additionally, its biocompatibility makes it suitable for use in transdermal formulations or injectable solutions where patient safety is paramount. Recent clinical trials have explored its potential as a vehicle for poorly soluble drugs, demonstrating improved therapeutic outcomes compared to conventional formulations.

Future research directions for 1‐(3‐HYDROXYPROPYL)‐3‐METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE include exploring its role in photodynamic therapy (PDT). The compound's ability to generate reactive oxygen species under light irradiation could make it an effective photosensitizer or photosensitizer enhancer for cancer treatment. Preliminary studies suggest that when combined with appropriate light sources, it can selectively target tumor cells while minimizing damage to healthy tissues. This application holds promise for developing next-generation cancer therapies that are more targeted and less toxic than current treatments.

The versatility of this ionic liquid extends into material science as well. Researchers have investigated its use as a precursor or additive in polymer synthesis, where it can modify material properties such as thermal stability and mechanical strength. For instance, blending small amounts of 1‑(3‑HYDROXYPROPYL)-3-METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE into polyethylene or polypropylene enhances their resistance to degradation under extreme conditions while maintaining flexibility—a desirable trait for durable consumer products.

In conclusion,1-(3-HYDROXYPROPYL)-3-METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHANESULFONYL)IMIDE (CAS No., 827027-30-5), stands as a testament to the ingenuity behind modern chemical innovation. Its multifaceted applications span from pharmaceuticals to advanced materials science—from green chemistry initiatives to cutting-edge biomedical technologies—underscoring its importance as both a research tool and industrial asset . As scientists continue to uncover new uses for this remarkable compound ,its impact on science ,technology ,and society will undoubtedly grow . By embracing sustainable practices ,prioritizing efficiency ,and pushing boundaries ,this ionic liquid exemplifies how thoughtful chemical design can drive progress across multiple disciplines .